Cas no 1268520-98-4 (6-methoxyquinoline-8-carbaldehyde)

6-Methoxyquinoline-8-carbaldehyde is a versatile heterocyclic aldehyde with significant utility in organic synthesis and pharmaceutical research. Its quinoline scaffold, functionalized with a methoxy group at the 6-position and an aldehyde at the 8-position, makes it a valuable intermediate for constructing complex molecules. The compound exhibits reactivity typical of aromatic aldehydes, enabling condensation, nucleophilic addition, and cyclization reactions. Its structural features are advantageous in the development of bioactive compounds, including potential antimicrobial and anticancer agents. The electron-donating methoxy group enhances its stability and modulates electronic properties, facilitating tailored synthetic applications. This compound is particularly useful in medicinal chemistry for scaffold diversification and structure-activity relationship studies.
6-methoxyquinoline-8-carbaldehyde structure
1268520-98-4 structure
Product Name:6-methoxyquinoline-8-carbaldehyde
CAS No:1268520-98-4
MF:C11H9NO2
MW:187.194662809372
CID:1220717
PubChem ID:53302278
Update Time:2025-06-08

6-methoxyquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-methoxyquinoline-8-carbaldehyde
    • 6-methoxy- 8-Quinolinecarboxaldehyde
    • MFCD18073991
    • AKOS015900789
    • DB-062531
    • F14400
    • SB68488
    • SY395605
    • 1268520-98-4
    • 6-methoxyquinoline-8-carboxaldehyde
    • Inchi: 1S/C11H9NO2/c1-14-10-5-8-3-2-4-12-11(8)9(6-10)7-13/h2-7H,1H3
    • InChI Key: VUFGKCFSZFGDBT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C2C(=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

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